![molecular formula C18H29N3O2S B5547729 {(3R*,4R*)-4-[(4-methyl-1-piperazinyl)methyl]-1-[3-(2-thienyl)propanoyl]-3-pyrrolidinyl}methanol](/img/structure/B5547729.png)
{(3R*,4R*)-4-[(4-methyl-1-piperazinyl)methyl]-1-[3-(2-thienyl)propanoyl]-3-pyrrolidinyl}methanol
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Overview
Description
- This compound is part of a class of chemicals that often feature in crystallography and molecular structure studies. For instance, a similar compound, "(4RS,1'RS)-Methyl 1-Phenyl-2-piperidinoethyl 1,4-Dihydro-2,6-dimethyl-4-(2-thienyl)pyridine-3,5-dicarboxylate Methanol Solvate" was analyzed for its crystal structure and molecular interactions (Marubayashi et al., 1997).
Synthesis Analysis
- The synthesis of similar compounds often involves intricate chemical reactions. For example, the synthesis of "[1-(Toluene-4-Sulfonyl)-Piperidin-4-yl]-Methanol" involved condensation reactions and was characterized using spectroscopic techniques (Girish et al., 2008).
Molecular Structure Analysis
- The molecular structure is typically characterized using X-ray crystallography. A similar compound, "1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol", was analyzed to determine its crystallographic data and molecular geometry (Benakaprasad et al., 2007).
Chemical Reactions and Properties
- These compounds often engage in various chemical reactions, like self-condensation as seen in "N-Substituted (4H-thieno[3,2-b]pyrrol-5-yl)methanols" (Torosyan et al., 2018).
Physical Properties Analysis
- The physical properties of such compounds are generally elucidated through their crystal and molecular structure studies, as seen in "Synthesis, Characterization, Crystal, and Molecular Structure Studies of [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol" (Naveen et al., 2015).
Chemical Properties Analysis
- The chemical properties, such as reactivity and bonding, can be inferred from studies like "Diastereoselective synthesis of novel N-substituted pyrrolidine-2-one containing piperazine derivatives" which explores the synthesis and characterization of related chemical structures (Ghandi et al., 2016).
properties
IUPAC Name |
1-[(3R,4R)-3-(hydroxymethyl)-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-1-yl]-3-thiophen-2-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O2S/c1-19-6-8-20(9-7-19)11-15-12-21(13-16(15)14-22)18(23)5-4-17-3-2-10-24-17/h2-3,10,15-16,22H,4-9,11-14H2,1H3/t15-,16-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFXNYRIMXDNDAK-HZPDHXFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2CN(CC2CO)C(=O)CCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)CCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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